2-Hexyl-6-methylpyridine

• CAS No.: 5394-29-6
• Molecular Formula: C12H19N
• Molecular Weight: 177.29 g/mol
• IUPAC Name: 2-hexyl-6-methylpyridine
• InChI: InChI=1S/C12H19N/c1-3-4-5-6-9-12-10-7-8-11(2)13-12/h7-8,10H,3-6,9H2,1-2H3
• InChI Key: VRXHJFGBNKTNDF-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCC1=CC=CC(=N1)C

Description

2-Hexyl-6-methylpyridine is a pyridine derivative featuring a hexyl group (-C₆H₁₃) at position 2 and a methyl group (-CH₃) at position 6. Its molecular formula is C₁₂H₁₉N, with a molecular weight of 177.29 g/mol.

Comparison with Similar Compounds

Comparison with Similar Pyridine Derivatives

Structural and Physical Properties

The table below compares 2-Hexyl-6-methylpyridine with structurally related pyridine compounds:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents (Position)	Key Properties/Applications	Safety Information
2-Hexyl-6-methylpyridine	C₁₂H₁₉N	177.29	Hexyl (2), Methyl (6)	High lipophilicity; surfactant candidate	Likely skin/eye irritant
2-Ethyl-3-hydroxy-6-methylpyridine	C₉H₁₃NO	151.21	Ethyl (2), Hydroxy (3), Methyl (6)	Pharmaceuticals, agrochemicals	Not fully characterized
2-Ethoxy-6-[(methylimino)methyl]pyridine	C₁₀H₁₃NO₂	179.21	Ethoxy (2), Methylimino (6)	Crystalline; hydrogen-bonding motifs	Data unavailable
2-Hexyl-6-phenylpyridine	C₁₇H₂₁N	239.36	Hexyl (2), Phenyl (6)	>98% purity; R&D applications	Skin/eye irritation
2-Chloro-6-methoxy-pyridine	C₇H₇ClNO	156.59	Chloro (2), Methoxy (6)	High structural similarity	Varies by derivative

Key Observations:

• Lipophilicity: The hexyl group in 2-Hexyl-6-methylpyridine enhances its non-polar character compared to derivatives with shorter alkyl chains (e.g., ethyl in ) or polar substituents (e.g., hydroxy or methoxy in and ). This property may favor its use in lipid-soluble formulations or as a phase-transfer catalyst.
• Molecular Weight : The compound’s molecular weight (177.29 g/mol) is intermediate between smaller derivatives like 2-Ethyl-3-hydroxy-6-methylpyridine (151.21 g/mol) and bulkier analogs like 2-Hexyl-6-phenylpyridine (239.36 g/mol) .
• Crystallinity: Unlike 2-Ethoxy-6-[(methylimino)methyl]pyridine (), which forms monoclinic crystals (space group P2₁/c), 2-Hexyl-6-methylpyridine’s long alkyl chain may hinder crystallization, favoring liquid or amorphous solid states.

Reactivity and Functional Group Influence

• Hexyl vs.
• Hydrogen Bonding: The absence of hydrogen-bonding groups (e.g., hydroxy in or imino in ) limits 2-Hexyl-6-methylpyridine’s solubility in polar solvents, contrasting with derivatives like 2-Ethyl-3-hydroxy-6-methylpyridine, which may form intermolecular hydrogen bonds .
• Electron-Withdrawing Effects : Chloro and methoxy groups in 2-Chloro-6-methoxy-pyridine () activate or deactivate the pyridine ring differently compared to alkyl substituents, influencing regioselectivity in further functionalization.